Cas no 426844-76-0 (tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate)

tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate structure

426844-76-0 structure

Product Name:tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate

CAS No:426844-76-0

MF:C₁₀H₁₅FN₂O₂

MW:214.236706018448

MDL:MFCD09263600

CID:92859

PubChem ID:18453438

Update Time:2025-04-18

tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2S,4S)-tert-Butyl 2-cyano-4-fluoropyrrolidine-1-carboxylate
- 1-Boc-(2S,4S)-2-cyano-4-fluoropyrrolidine
- tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate
- (2S,4S)-1-Boc-2-cyano-4-fluoropyrrolidine
- N-t-Boc-cis-4-Fluoro-L-prolinonitrile
- N-Boc-cis-4-fluoro-L-prolinonitrile
- C10H15FN2O2
- PubChem19126
- QAKRZINKSNCLEV-YUMQZZPRSA-N
- 5892AB
- FCH3904568
- FCH3604500
- cis-1-Boc-2-cyano-4-fluoropyrrolidine
- P
- PC409010
- AX8174197
- AB0060173
- ST2403418
- (2S,4S)-tert-Butyl2-cyano-4-fluoropyrrolidine-1-carboxylate
- 1-Boc-(2S,4S)-2-cyano-4-fluoropyrrolidine;tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate
- 426844-76-0
- N-t-BOC-cis-4-Fluoro-L-prolinonitrile, AldrichCPR
- A872836
- DTXSID90594009
- SCHEMBL3393660
- 1-tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate
- CS-0039844
- MFCD09263600
- DS-16681
- AMY19364
- AKOS015904630
- MDL： MFCD09263600
- Inchi： 1S/C10H15FN2O2/c1-10(2,3)15-9(14)13-6-7(11)4-8(13)5-12/h7-8H,4,6H2,1-3H3/t7-,8-/m0/s1
- InChI Key： QAKRZINKSNCLEV-YUMQZZPRSA-N
- SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C#N)C1

Computed Properties

Exact Mass: 214.11200
Monoisotopic Mass: 214.11175589g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 53.3

Experimental Properties

Color/Form: White crystal powder
Density: 1.15
Melting Point: 88-91°C
Boiling Point: 316.7 ºCat 760 mmHg
Flash Point: 145.4℃
Refractive Index: 1.472
PSA: 53.33000
LogP: 1.79538
Solubility: Not determined

tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H317
Warning Statement： P280
Hazardous Material transportation number：UN3439
Hazard Category Code： 43
Safety Instruction： 36/37
Packing Group：III
Safety Term：6.1
Packing Group：III
Hazard Level：6.1
HazardClass：6.1
PackingGroup：III
Storage Condition：Sealed in dry,2-8°C

tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A402440-250mg	(2S,4S)-tert-Butyl 2-cyano-4-fluoropyrrolidine-1-carboxylate	426844-76-0	97%	250mg	$9.0	2025-02-27
Ambeed	A402440-1g	(2S,4S)-tert-Butyl 2-cyano-4-fluoropyrrolidine-1-carboxylate	426844-76-0	97%	1g	$31.0	2025-02-27
Ambeed	A402440-5g	(2S,4S)-tert-Butyl 2-cyano-4-fluoropyrrolidine-1-carboxylate	426844-76-0	97%	5g	$75.0	2025-02-27
Chemenu	CM196639-1g	(2S,4S)-tert-Butyl 2-cyano-4-fluoropyrrolidine-1-carboxylate	426844-76-0	95%	1g	$137	2021-08-05
Chemenu	CM196639-5g	(2S,4S)-tert-Butyl 2-cyano-4-fluoropyrrolidine-1-carboxylate	426844-76-0	95%	5g	$438	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA714-200mg	tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate	426844-76-0	97%	200mg	159.0CNY	2021-08-04
TRC	T206008-50mg	(2S,4S)-tert-Butyl 2-Cyano-4-fluoropyrrolidine-1-carboxylate	426844-76-0		50mg	$ 50.00	2022-06-03
TRC	T206008-100mg	(2S,4S)-tert-Butyl 2-Cyano-4-fluoropyrrolidine-1-carboxylate	426844-76-0		100mg	$ 70.00	2022-06-03
TRC	T206008-500mg	(2S,4S)-tert-Butyl 2-Cyano-4-fluoropyrrolidine-1-carboxylate	426844-76-0		500mg	$ 275.00	2022-06-03
Apollo Scientific	PC409010-250mg	N-t-BOC-cis-4-Fluoro-L-Prolinonitrile	426844-76-0	97%	250mg	£15.00	2025-02-21

tert-butyl (2S,4S)-2-cyano-4-fluoropyrrolidine-1-carboxylate Production Method

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